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Compound of Interest

Compound Name: Nitrosulfonazo III

Cat. No.: B1148275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nitrosulfonazo III is a complex organic dye and analytical reagent recognized for its utility in

various chemical analyses. Its intricate molecular structure, featuring multiple functional groups,

allows it to act as a sensitive chromogenic indicator, particularly for the determination of metal

ions and sulfur-containing compounds. This technical guide provides an in-depth overview of

the physical and chemical properties of Nitrosulfonazo III, alongside detailed experimental

protocols for its application and a visualization of its mechanism of action.

Physical and Chemical Properties
Nitrosulfonazo III is a dark-green to black powder.[1] Its chemical stability is robust under

standard conditions, though it is incompatible with strong oxidizing agents.[1] The compound's

extensive sulfonation contributes to its solubility in aqueous solutions.

Table 1: Physical and Chemical Properties of
Nitrosulfonazo III
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Property Value Reference

IUPAC Name

4,5-dihydroxy-3,6-bis[(4-nitro-

2-

sulfophenyl)diazenyl]naphthale

ne-2,7-disulfonic acid

[2]

Synonyms

2,7-Bis(4-nitro-2-

sulfophenylazo)chromotropic

acid tetrasodium salt

[3]

CAS Number 1964-89-2 [2]

Molecular Formula C₂₂H₁₄N₆O₁₈S₄ [2]

Molecular Weight 778.64 g/mol [2]

Appearance Dark-green to black powder [1]

Melting Point 222 °C [4][5][6]

Solubility Partly miscible in water [1]

Stability

Stable under normal

conditions. Avoid contact with

strong oxidizing agents.

[1]

Core Chemistry and Mechanism of Action
The functionality of Nitrosulfonazo III as an analytical reagent is rooted in its ability to form

stable, colored complexes with metal ions. The molecule possesses multiple coordination sites,

including the azo groups (-N=N-) and the hydroxyl (-OH) groups on the naphthalene core. This

chelation with metal ions leads to a shift in the molecule's absorption spectrum, resulting in a

distinct color change that can be quantified using spectrophotometry.

The azo-hydrazone tautomerism, a characteristic feature of azo dyes with hydroxyl

substituents, also plays a significant role in its chemical reactivity and spectroscopic properties.

[2] This equilibrium involves the intramolecular migration of a proton between an oxygen and a

nitrogen atom.
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Experimental Protocols
Spectrophotometric Determination of Barium
This protocol outlines a general procedure for the determination of barium ions in an aqueous

sample using Nitrosulfonazo III as a chromogenic indicator.

a. Materials and Reagents:

Nitrosulfonazo III solution (e.g., 0.05% w/v in deionized water)

Standard barium solution (1000 ppm)

Buffer solution (pH to be optimized for complex formation, typically slightly acidic to neutral)

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

Deionized water

Spectrophotometer

Volumetric flasks and pipettes

b. Preparation of Standard Solutions:

Prepare a series of barium standard solutions of known concentrations (e.g., 0.5, 1, 2, 5, 10

ppm) by diluting the 1000 ppm stock solution with deionized water.

c. Sample Preparation:

Adjust the pH of the aqueous sample to the optimal range for complex formation using HCl

or NaOH.

Filter the sample if it contains suspended solids.

d. Measurement Procedure:

To a set of volumetric flasks, add a fixed volume of the standard solutions and the prepared

sample.
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Add a precise volume of the Nitrosulfonazo III solution to each flask.

Add the buffer solution to maintain the optimal pH and dilute to the mark with deionized

water.

Allow the solutions to stand for a specified time to ensure complete complex formation.

Measure the absorbance of each solution at the wavelength of maximum absorbance for the

Ba-Nitrosulfonazo III complex using the spectrophotometer. Use a reagent blank

(containing all components except barium) to zero the instrument.

e. Data Analysis:

Construct a calibration curve by plotting the absorbance of the standard solutions against

their corresponding concentrations.

Determine the concentration of barium in the sample by interpolating its absorbance on the

calibration curve.

Synthesis of Nitrosulfonazo III
The synthesis of Nitrosulfonazo III is a multi-step process involving diazotization and coupling

reactions. The following is a generalized outline of the synthetic route.

a. Diazotization:

4-Amino-3-nitrobenzenesulfonic acid is dissolved in an acidic medium (e.g., hydrochloric

acid).

The solution is cooled to a low temperature (typically 0-5 °C).

A solution of sodium nitrite is added dropwise to the cooled solution to form the diazonium

salt.

b. Coupling Reaction:

Chromotropic acid (4,5-dihydroxynaphthalene-2,7-disulfonic acid) is dissolved in an alkaline

solution.
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The freshly prepared diazonium salt solution is slowly added to the chromotropic acid

solution while maintaining a low temperature and alkaline pH.

The coupling reaction occurs at the positions ortho to the hydroxyl groups of the

chromotropic acid, resulting in the formation of Nitrosulfonazo III.

c. Purification:

The resulting crude product is purified by precipitation and recrystallization to obtain the final

high-purity compound.
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Caption: Workflow for the spectrophotometric determination of barium using Nitrosulfonazo III.

Chelation of a Metal Ion by Nitrosulfonazo III
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Caption: General representation of the chelation reaction between Nitrosulfonazo III and a

metal ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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